Cas no 1443304-45-7 ((3-Bromobenzyl)(4-fluorophenyl)sulfane)

• Product Name: (3-Bromobenzyl)(4-fluorophenyl)sulfane
• CAS No: 1443304-45-7
• MF: C₁₃H₁₀BrFS
• MW: 297.185904979706
• CID: 5691866
• PubChem ID: 60623446
• Update Time: 2025-06-11

(3-Bromobenzyl)(4-fluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1443304-45-7
• 1-{[(3-bromophenyl)methyl]sulfanyl}-4-fluorobenzene
• 1-([(3-BROMOPHENYL)METHYL]SULFANYL)-4-FLUOROBENZENE
• 1-bromo-3-[(4-fluorophenyl)sulfanylmethyl]benzene
• (3-Bromobenzyl)(4-fluorophenyl)sulfane
• AKOS008902138

• MDL： MFCD18262455
• Inchi： 1S/C13H10BrFS/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-8H,9H2
• InChI Key： YQANFXWDDVTHHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CSC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 295.96706g/mol
• Monoisotopic Mass: 295.96706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Additional information on (3-Bromobenzyl)(4-fluorophenyl)sulfane

Introduction to (3-Bromobenzyl)(4-fluorophenyl)sulfane (CAS No. 1443304-45-7)

(3-Bromobenzyl)(4-fluorophenyl)sulfane, identified by the CAS number 1443304-45-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a sulfane moiety linked between a 3-bromobenzyl group and a 4-fluorophenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The sulfane functional group, characterized by a sulfur atom bonded to three other atoms, is known for its reactivity and ability to participate in various chemical transformations. In particular, the presence of both bromine and fluorine substituents on the aromatic rings enhances the compound's versatility, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic methodologies. These attributes have positioned (3-bromobenzyl)(4-fluorophenyl)sulfane as a key building block in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the application of sulfane-containing compounds in medicinal chemistry due to their potential to modulate biological pathways and interact with target proteins. The 3-bromobenzyl moiety, in particular, has been utilized in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Similarly, the 4-fluorophenyl group is often incorporated into drug molecules to improve metabolic stability and binding affinity.

One of the most compelling aspects of (3-bromobenzyl)(4-fluorophenyl)sulfane is its role in facilitating Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The bromine atom on the 3-bromobenzyl group serves as an excellent leaving group for this transformation, while the electron-withdrawing nature of the fluorine atom on the 4-fluorophenyl group enhances reactivity. Such reactions have been employed in the construction of complex drug scaffolds, including those targeting enzymes involved in signal transduction and DNA repair.

The compound's utility extends beyond its role as a synthetic intermediate. Recent studies have explored its potential as a precursor in the development of photoactive materials and catalysts. The sulfane group's ability to undergo photolysis under specific conditions allows for the generation of reactive species that can participate in polymerization reactions or serve as initiators for radical-based processes. This has opened up new avenues for applications in materials science and nanotechnology.

In addition to its synthetic applications, (3-bromobenzyl)(4-fluorophenyl)sulfane has been investigated for its biological properties. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. The combination of bromine and fluorine substituents is particularly interesting from a pharmacological perspective, as these elements are known to influence molecular interactions with biological targets. Further research is ongoing to elucidate the exact mechanisms by which these compounds exert their effects.

The synthesis of (3-bromobenzyl)(4-fluorophenyl)sulfane typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common starting materials include commercially available aromatic halides and organosulfur compounds. The introduction of bromine at the 3-position of benzyl derivatives can be achieved through electrophilic aromatic substitution reactions, while fluorination can be performed using appropriate fluorinating agents under controlled conditions. The subsequent formation of the sulfane bond often involves metal-catalyzed coupling reactions or thiol-disulfide exchange processes.

The compound's handling requires adherence to standard laboratory protocols to ensure safety and reproducibility. While it does not pose significant hazards under normal conditions, appropriate personal protective equipment should be used when handling it to minimize exposure. Storage should be conducted in a cool, dry environment away from incompatible substances such as strong oxidizers or bases.

The growing interest in (3-bromobenzyl)(4-fluorophenyl)sulfane underscores its importance as a versatile building block in modern chemistry. As research continues to uncover new applications for this compound, its role in pharmaceutical development, materials science, and synthetic biology is expected to expand further. The combination of its structural features and reactivity makes it an indispensable tool for chemists working on cutting-edge research projects.